Cas no 134966-01-1 (Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate])
![Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate] structure](https://www.kuujia.com/scimg/cas/134966-01-1x500.png)
134966-01-1 structure
Product name:Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate]
Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate] Chemical and Physical Properties
Names and Identifiers
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- Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate]
- Phosmidosine
- (S)-7,8-Dihydro-8-oxoadenosine 5'-(methyl (2-pyrrolidinylcarbonyl)phosphoramidate)
- [5-(6-amino-8-oxo-7,8-dihydro-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl methyl [(2S)-pyrrolidin-2-ylcarbonyl]phosphoramidate (non-preferred name)
- 5'-O-[methoxy(L-prolylamino)phosphoryl]-8-oxoadenosine
- Adenosine, 7,8-dihydro-8-oxo-, 5'-(methyl (2-pyrrolidinylcarbonyl)phosphoramidate), (S)-
- 134966-01-1
- CHEBI:217129
- DTXSID20928838
- SCHEMBL4346112
- (2S)-N-[[(2R,3S,4R,5R)-5-(6-amino-8-oxo-7H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-methoxyphosphoryl]pyrrolidine-2-carboxamide
- (2S)-N-[[(2R,3S,4R,5R)-5-(6-amino-8-oxo-7H-purin-9-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-methoxy-phosphoryl]pyrrolidine-2-carboxamide
- 6-Amino-9-{5-O-[{[hydroxy(pyrrolidin-2-yl)methylidene]amino}(methoxy)phosphoryl]pentofuranosyl}-9H-purin-8-ol
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- Inchi: InChI=1S/C16H24N7O8P/c1-29-32(28,22-14(26)7-3-2-4-18-7)30-5-8-10(24)11(25)15(31-8)23-13-9(21-16(23)27)12(17)19-6-20-13/h6-8,10-11,15,18,24-25H,2-5H2,1H3,(H,21,27)(H2,17,19,20)(H,22,26,28)
- InChI Key: HBJDRXMCLFRSGN-UHFFFAOYSA-N
- SMILES: COP(NC(C1CCCN1)=O)(=O)OCC1OC(N2C(=O)NC3=C(N=CN=C23)N)C(O)C1O
Computed Properties
- Exact Mass: 473.14239775g/mol
- Monoisotopic Mass: 473.14239775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 32
- Rotatable Bond Count: 7
- Complexity: 777
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.5
- Topological Polar Surface Area: 211Ų
Adenosine,7,8-dihydro-8-oxo-, 5'-[methyl N-[(2S)-2-pyrrolidinylcarbonyl]phosphoramidate] Related Literature
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Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
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4. Stapling of unprotected helical peptides via photo-induced intramolecular thiol–yne hydrothiolation†Yuan Tian,Jingxu Li,Hui Zhao,Xiangze Zeng,Dongyuan Wang,Qisong Liu,Xiaogang Niu,Xuhui Huang,Naihan Xu,Zigang Li Chem. Sci., 2016,7, 3325-3330
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside monophosphates
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside monophosphates
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